Cas no 1185386-16-6 (1-Oxaspiro[4.5]dec-3-ylamine hydrochloride)

• Product Name: 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride
• CAS No: 1185386-16-6
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD13026779
• CID: 4576235
• PubChem ID: 45926172
• Update Time: 2025-05-20

1-Oxaspiro[4.5]dec-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride
• 1-oxaspiro[4.5]decan-3-amine;hydrochloride
• 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride, AldrichCPR
• 1-OXASPIRO[4.5]DECAN-3-AMINE HYDROCHLORIDE
• MFCD13026779
• BS-39581
• SCHEMBL25419216
• 1185386-16-6
• 1-Oxaspiro[4.5]dec-3-ylaminehydrochloride
• CS-0441876
• EN300-6748156

• MDL： MFCD13026779
• Inchi： 1S/C9H17NO.ClH/c10-8-6-9(11-7-8)4-2-1-3-5-9;/h8H,1-7,10H2;1H
• InChI Key： ZWWOUIISKKZJRB-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC21CCCCC2)N

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

1-Oxaspiro[4.5]dec-3-ylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride

Introduction to 1-Oxaspiro[4.5]dec-3-ylamine Hydrochloride (CAS No. 1185386-16-6)

The compound 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride (CAS No. 1185386-16-6) is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science due to its distinctive structural features and potential applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically oxygen or nitrogen, creating a spiro junction. The spiro structure in this molecule contributes to its exceptional chemical and physical properties, making it a subject of interest for researchers exploring novel materials and drug delivery systems.

Recent studies have highlighted the potential of spiro compounds in various applications, including drug design, where their rigid and versatile structures can be tailored to interact with specific biological targets. The hydrochloride salt form of this compound adds stability and enhances its solubility, which is crucial for its potential use in pharmaceutical formulations. Researchers have also explored the synthesis of similar spiro compounds using novel catalytic methods, which could pave the way for more efficient and scalable production processes.

The synthesis of 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride involves a multi-step process that typically includes the formation of the spiro ring through intramolecular cyclization reactions. This process often requires precise control over reaction conditions, such as temperature and pH, to ensure the formation of the desired product with high purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is particularly valuable for pharmacological studies where stereochemistry plays a critical role.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecules with diverse functionalities. For instance, researchers have demonstrated that derivatives of spiro compounds can serve as building blocks for advanced materials, such as self-healing polymers or stimuli-responsive gels. These materials exhibit dynamic properties that could revolutionize industries ranging from electronics to healthcare.

In terms of biological applications, 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride has shown promise as a component in drug delivery systems due to its ability to encapsulate or bind therapeutic agents within its spiro structure. This property could enhance drug stability, reduce side effects, and improve bioavailability when administered in vivo.

Moreover, recent computational studies have provided insights into the electronic properties of this compound, revealing its potential as a semiconductor material in organic electronics. Its spiro structure facilitates charge transport mechanisms that are essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These findings underscore the versatility of spiro compounds across multiple scientific disciplines.

In conclusion, 1-Oxaspiro[4.5]dec-3-ylamine hydrochloride (CAS No. 1185386-16-6) represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new synthetic methods and applications, this compound continues to be a focal point for innovation in chemistry and materials science.